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Abstract
This technical guide provides a comprehensive overview of the Zinc Finger MYND-Type

Containing 19 (ZMYND19) gene, also known as MIZIP. We delve into the structural

characteristics of the ZMYND19 gene and its protein product, its regulation at the

transcriptional and post-transcriptional levels, and its role in cellular signaling, particularly its

recently elucidated function as a negative regulator of the mTORC1 pathway. This document

summarizes key quantitative data, details relevant experimental protocols, and provides visual

representations of critical pathways and workflows to facilitate a deeper understanding of

ZMYND19 and its potential as a therapeutic target.

Gene Structure and Function
ZMYND19 is a protein-coding gene located on chromosome 9. The encoded protein is

characterized by the presence of a MYND (Myeloid, Nervy, and DEAF-1)-type zinc finger

domain, which is crucial for its protein-protein interactions. Initially identified as an interacting

partner of the melanin-concentrating hormone receptor 1 (MCHR1) and tubulin, recent

evidence has illuminated its significant role in the mTORC1 signaling cascade.
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Feature Description

Gene Symbol ZMYND19

Alias MIZIP

Genomic Location Chromosome 9

Protein Domains MYND-type zinc finger

This table summarizes the basic genomic and protein features of ZMYND19.

Gene Expression and Regulation
The expression of ZMYND19 is observed across various human tissues, with notable levels in

the testis, esophagus, and tibial nerve. Its regulation is complex, involving multiple transcription

factors and post-transcriptional mechanisms.

Tissue-Specific Expression of ZMYND19
The Genotype-Tissue Expression (GTEx) project provides valuable insights into the expression

of ZMYND19 across a wide range of human tissues. The following table summarizes the

median gene expression in Transcripts Per Million (TPM).
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Tissue Median TPM

Testis 150.2

Esophagus - Mucosa 85.6

Nerve - Tibial 72.3

Artery - Tibial 65.1

Skin - Sun Exposed (Lower leg) 58.9

Esophagus - Gastroesophageal Junction 55.4

Artery - Aorta 52.1

Heart - Atrial Appendage 48.7

Adipose - Subcutaneous 45.3

Lung 42.1

Whole Blood 15.8

Liver 12.5

Brain - Cortex 8.9

This table presents the median expression of ZMYND19 in a selection of human tissues from

the GTEx portal. Higher TPM values indicate higher gene expression.

ZMYND19 Expression in Cancer
Analysis of data from The Cancer Genome Atlas (TCGA) reveals differential expression of

ZMYND19 in various cancer types compared to normal tissues.
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Cancer Type Tumor (TPM) Normal (TPM)

Bladder Urothelial Carcinoma

(BLCA)
35.2 28.1

Breast Invasive Carcinoma

(BRCA)
40.1 38.5

Colon Adenocarcinoma

(COAD)
55.9 62.3

Lung Adenocarcinoma (LUAD) 48.7 51.2

Prostate Adenocarcinoma

(PRAD)
60.3 55.7

Stomach Adenocarcinoma

(STAD)
65.1 75.4

This table summarizes the median expression of ZMYND19 in selected tumor types and their

corresponding normal tissues from the TCGA database, accessed via the GEPIA2 portal.

These values can indicate potential roles in specific cancers.

Role in mTORC1 Signaling
Recent groundbreaking research has identified ZMYND19 as a key negative regulator of the

mTORC1 signaling pathway, a central controller of cell growth, proliferation, and metabolism.[1]

[2][3][4][5]

Mechanism of mTORC1 Inhibition
ZMYND19, in a complex with MKLN1, is a substrate of the CTLH E3 ubiquitin ligase.[1][2][3][4]

[5] When not targeted for degradation by CTLH, ZMYND19 and MKLN1 accumulate and

localize to the lysosomal membrane. Here, they interact with core components of the mTORC1

complex, specifically Raptor and the RagA/C GTPases.[1][2][3][4][5] This interaction does not

prevent the recruitment of mTORC1 to the lysosome but rather inhibits a later stage of its

activation.[1][2][3][4][5] This provides a rapid mechanism for tuning mTORC1 activity in

response to cellular cues.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11092817/
https://www.researchgate.net/publication/380087726_The_CTLH_Ubiquitin_Ligase_Substrates_ZMYND19_and_MKLN1_Negatively_Regulate_mTORC1_at_the_Lysosomal_Membrane
https://pubmed.ncbi.nlm.nih.gov/38746323/
https://www.semanticscholar.org/paper/The-CTLH-Ubiquitin-Ligase-Substrates-ZMYND19-and-at-Wang-Guo/9db7682efa9c03d0a43ad83afe81baa1ef8a3303
https://www.broadinstitute.org/publications/broad1350101
https://pmc.ncbi.nlm.nih.gov/articles/PMC11092817/
https://www.researchgate.net/publication/380087726_The_CTLH_Ubiquitin_Ligase_Substrates_ZMYND19_and_MKLN1_Negatively_Regulate_mTORC1_at_the_Lysosomal_Membrane
https://pubmed.ncbi.nlm.nih.gov/38746323/
https://www.semanticscholar.org/paper/The-CTLH-Ubiquitin-Ligase-Substrates-ZMYND19-and-at-Wang-Guo/9db7682efa9c03d0a43ad83afe81baa1ef8a3303
https://www.broadinstitute.org/publications/broad1350101
https://pmc.ncbi.nlm.nih.gov/articles/PMC11092817/
https://www.researchgate.net/publication/380087726_The_CTLH_Ubiquitin_Ligase_Substrates_ZMYND19_and_MKLN1_Negatively_Regulate_mTORC1_at_the_Lysosomal_Membrane
https://pubmed.ncbi.nlm.nih.gov/38746323/
https://www.semanticscholar.org/paper/The-CTLH-Ubiquitin-Ligase-Substrates-ZMYND19-and-at-Wang-Guo/9db7682efa9c03d0a43ad83afe81baa1ef8a3303
https://www.broadinstitute.org/publications/broad1350101
https://pmc.ncbi.nlm.nih.gov/articles/PMC11092817/
https://www.researchgate.net/publication/380087726_The_CTLH_Ubiquitin_Ligase_Substrates_ZMYND19_and_MKLN1_Negatively_Regulate_mTORC1_at_the_Lysosomal_Membrane
https://pubmed.ncbi.nlm.nih.gov/38746323/
https://www.semanticscholar.org/paper/The-CTLH-Ubiquitin-Ligase-Substrates-ZMYND19-and-at-Wang-Guo/9db7682efa9c03d0a43ad83afe81baa1ef8a3303
https://www.broadinstitute.org/publications/broad1350101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b398368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Signals

Lysosomal Membrane

Downstream Effects

Growth Factors

Rheb
GTP

Amino Acids

RagA/B
GTPRagulator

 recruits

mTORC1
(mTOR, Raptor, mLST8)

 recruits

RagC/D
GDP

 recruits

 activates

S6K1 phosphorylates

4E-BP1

 phosphorylates

ZMYND19-MKLN1
Complex

 inhibits

Proteasome

 degradation

Protein Synthesis Cell Growth

CTLH E3 Ligase
 ubiquitinates

Click to download full resolution via product page

ZMYND19-mediated negative regulation of mTORC1 signaling.

Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the study of

ZMYND19.

Co-Immunoprecipitation (Co-IP) for ZMYND19
Interaction with mTORC1 Components
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This protocol is adapted from methodologies used to demonstrate the interaction between

ZMYND19 and components of the mTORC1 complex.[6]

1. Cell Lysis:

Culture cells (e.g., HEK293T) to 80-90% confluency in a 10 cm dish.

Wash cells twice with ice-cold PBS.

Add 1 ml of ice-cold IP Lysis Buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM EDTA,

2.5 mM EGTA, 0.1% w/v Tween-20, supplemented with protease and phosphatase

inhibitors).[7]

Scrape cells and transfer the lysate to a pre-chilled microcentrifuge tube.

Incubate on ice for 30 minutes with periodic vortexing.

Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

Transfer the supernatant to a new tube and determine the protein concentration (e.g., using

a BCA assay).

2. Immunoprecipitation:

Pre-clear the lysate by incubating with 20 µl of Protein A/G magnetic beads for 1 hour at 4°C

on a rotator.

Pellet the beads using a magnetic stand and transfer the supernatant to a new tube.

To 1-2 mg of pre-cleared lysate, add 2-5 µg of the primary antibody (e.g., anti-ZMYND19,

anti-Raptor, or anti-RagA). As a negative control, use a corresponding amount of isotype-

matched IgG.

Incubate overnight at 4°C with gentle rotation.

Add 30 µl of pre-washed Protein A/G magnetic beads and incubate for 2-4 hours at 4°C on a

rotator.
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3. Washing and Elution:

Pellet the beads on a magnetic stand and discard the supernatant.

Wash the beads three to five times with 1 ml of ice-cold IP Lysis Buffer.

After the final wash, remove all residual buffer.

Elute the protein complexes by adding 30-50 µl of 1X Laemmli sample buffer and boiling at

95-100°C for 5-10 minutes.

4. Western Blot Analysis:

Pellet the beads and load the supernatant onto an SDS-PAGE gel.

Perform electrophoresis and transfer the proteins to a PVDF membrane.

Block the membrane and probe with primary antibodies against the expected interacting

proteins (e.g., if immunoprecipitating with anti-ZMYND19, blot for Raptor and RagA).

Use appropriate HRP-conjugated secondary antibodies and a chemiluminescent substrate

for detection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b398368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Cell Culture

Cell Lysis
(Ice-cold IP Lysis Buffer)

Clarify Lysate
(Centrifugation)

Pre-clear Lysate
(Protein A/G Beads)

Immunoprecipitation
(Primary Antibody Overnight)

Capture Immune Complexes
(Protein A/G Beads)

Wash Beads
(3-5 times)

Elution
(1X Laemmli Buffer + Heat)

Western Blot Analysis

Click to download full resolution via product page

A generalized workflow for Co-Immunoprecipitation.
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Conclusion and Future Directions
ZMYND19 has emerged as a critical regulatory node in the mTORC1 signaling pathway. Its

mechanism of action, involving a dynamic interplay with the CTLH E3 ligase and core mTORC1

components at the lysosomal surface, presents a novel avenue for therapeutic intervention in

diseases characterized by aberrant mTORC1 activity, such as certain cancers. Future research

should focus on the precise structural determinants of the ZMYND19-Raptor interaction, the full

spectrum of signals that regulate ZMYND19 stability, and the development of small molecules

that can modulate the ZMYND19-mTORC1 interface. Such studies will be instrumental in

translating our understanding of ZMYND19 biology into tangible clinical benefits.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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